
An In-depth Technical Guide to the
Thermochemical Properties of C10H18O3

Compounds

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Ethyl 6-oxooctanoate

CAS No.: 4233-58-3

Cat. No.: B1296300

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Compounds with the molecular formula C10H18O3 represent a diverse group of isomers with

significant potential across various scientific disciplines, including pharmacology and materials

science. A thorough understanding of their thermochemical properties, such as enthalpy of

formation, heat capacity, and vapor pressure, is fundamental to advancing their application.

These properties govern the stability, reactivity, and phase behavior of the compounds, which

are critical parameters in process design, safety assessments, and the development of new

technologies. This guide provides a detailed overview of the key thermochemical properties of

C10H18O3 compounds, outlines the primary experimental techniques for their determination,

and presents available data for representative isomers.

Introduction: The Significance of Thermochemical
Data
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Thermochemistry is the study of the heat energy associated with chemical reactions and phase

changes.[1] For drug development professionals and materials scientists, a comprehensive

grasp of a compound's thermochemical profile is not merely academic; it is a cornerstone of

predictive modeling, risk assessment, and process optimization. The stability of a

pharmaceutical compound on the shelf, for instance, is directly related to its thermodynamic

properties. Similarly, in materials science, the energy required to induce a phase transition can

dictate the manufacturing parameters and end-use applications of a polymer or other organic

material.

The C10H18O3 isomers, a class of organic compounds that includes molecules like Queen

bee acid, Cyclobutyrol, and Valeric acid anhydride, exhibit a wide range of structural diversity.

[2] This structural variance gives rise to a corresponding diversity in their physical and chemical

properties. A small change in molecular structure can lead to significant differences in

intermolecular forces, which in turn affects properties like boiling point and enthalpy of

vaporization. Therefore, a detailed thermochemical characterization is essential for harnessing

the unique potential of each isomer.

Key Thermochemical Properties of C10H18O3
Compounds
The thermochemical landscape of a C10H18O3 compound is defined by several key

parameters. Understanding these properties provides a quantitative basis for predicting the

behavior of these compounds under various conditions.

Enthalpy of Formation (ΔfH°)
The standard enthalpy of formation is the change in enthalpy when one mole of a substance in

its standard state is formed from its pure elements under standard conditions. This property is a

fundamental measure of a compound's stability. While extensive experimental data for

C10H18O3 isomers are not readily available in consolidated databases, computational

methods and isodesmic work reactions can provide reliable estimates.[3][4] For example, the

National Institute of Standards and Technology (NIST) Chemistry WebBook is a valuable

resource for thermochemical data, though specific data for many C10H18O3 isomers may be

sparse.[5][6]
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Heat Capacity (Cp)
Heat capacity is the amount of heat required to raise the temperature of a substance by one

degree Celsius.[7] It is a crucial parameter in any process involving heat transfer. The specific

heat capacity can be measured at constant pressure (Cp) or constant volume (Cv).[8] For

organic solids and liquids, the difference is often negligible. Heat capacity data is vital for

designing heating and cooling systems in chemical reactors and for understanding the thermal

response of materials.

Enthalpy of Phase Transitions
Phase transitions, such as melting (fusion) and boiling (vaporization), are accompanied by

significant enthalpy changes. The enthalpy of fusion (ΔfusH°) and enthalpy of vaporization

(ΔvapH°) are critical for applications involving melting, solidification, or distillation. These values

can be precisely determined using techniques like Differential Scanning Calorimetry (DSC).[9]

[10]

Vapor Pressure
Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases (solid or liquid) at a given temperature in a closed system.[11] It is a key

indicator of a substance's volatility and is essential for distillation design, evaporation rate

calculations, and safety assessments related to flammability and exposure limits.

Experimental Determination of Thermochemical
Properties
The accurate determination of thermochemical properties relies on a suite of sophisticated

experimental techniques. The choice of method depends on the specific property of interest

and the physical state of the compound.

Combustion Calorimetry
Principle: Combustion calorimetry is the primary method for determining the enthalpy of

combustion of organic compounds.[12][13] A precisely weighed sample is completely burned in

an excess of oxygen in a sealed container called a bomb calorimeter. The heat released by the

combustion reaction is absorbed by the surrounding water bath, and the resulting temperature
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change is measured. From the heat of combustion, the standard enthalpy of formation can be

calculated using Hess's Law.

Protocol:

A pellet of the C10H18O3 compound of known mass is placed in the sample holder of the

bomb calorimeter.

The bomb is sealed and pressurized with pure oxygen.

The bomb is submerged in a known quantity of water in an insulated container (the

calorimeter).

The initial temperature of the water is recorded.

The sample is ignited electrically.

The final temperature of the water after combustion is recorded.

The heat of combustion is calculated from the temperature change and the heat capacity of

the calorimeter.

Diagram: Workflow for Combustion Calorimetry
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Sample Preparation Bomb Setup Calorimetry Measurement Data Analysis

Weigh C10H18O3 Sample Pelletize Sample Place Pellet in Bomb Pressurize with O2 Submerge Bomb in Water Measure Initial Temp (Ti) Ignite Sample Measure Final Temp (Tf) Calculate Heat of Combustion (Q) Calculate Enthalpy of Formation (ΔfH°)

Weigh Sample & Seal in Pan

Place Sample & Reference Pans in DSC Cell

Program Temperature Ramp (Heating/Cooling)

Record Differential Heat Flow vs. Temperature

Analyze Thermogram for Peaks (Phase Transitions)

Integrate Peak Area to Determine Enthalpy (ΔH)

Click to download full resolution via product page

Caption: Step-by-step process for DSC analysis of C10H18O3 compounds.

Knudsen Effusion Method
Principle: The Knudsen effusion method is a technique used to measure the vapor pressure of

solids and liquids with low volatility. [14][15]The method involves measuring the rate of mass
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loss of a substance effusing through a small orifice into a vacuum. [16]The vapor pressure can

then be calculated from the rate of effusion using the Hertz-Knudsen equation.

Protocol:

The C10H18O3 sample is placed in a Knudsen cell, which is a small container with a

precisely machined orifice.

The cell is placed in a high-vacuum chamber and heated to a constant, known temperature.

The rate of mass loss from the cell is measured over time using a sensitive microbalance.

The vapor pressure is calculated from the rate of mass loss, the area of the orifice, the

temperature, and the molar mass of the sample.

Tabulated Thermochemical Data for C10H18O3
Isomers
While a comprehensive dataset for all C10H18O3 isomers is beyond the scope of this guide,

the following table summarizes available data for a representative compound. It is important to

consult resources like the NIST Chemistry WebBook for the most up-to-date and

comprehensive information. [5][6][17]

Compound Name CAS Number
Molecular Weight (
g/mol )

Boiling Point (°C at
1 atm)

Valeric anhydride 2082-59-9 186.25 227

| 2-Hydroxy-cycloheptanecarboxylic acid ethyl ester, cis | Not Available | 186.25 | Data not

available |

Note: The availability of comprehensive, experimentally-derived thermochemical data for many

specific C10H18O3 isomers is limited in the public domain. The values presented are

illustrative and should be supplemented with further literature and database searches.

Conclusion and Future Directions

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://pubs.acs.org/doi/10.1021/je970111m
https://webbook.nist.gov/chemistry/
https://webbook.nist.gov/
https://webbook.nist.gov/chemistry/guide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296300?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The thermochemical properties of C10H18O3 compounds are critical for their successful

application in research, drug development, and materials science. Techniques such as

combustion calorimetry, DSC, and the Knudsen effusion method provide the means to

accurately determine these properties. As new isomers of C10H18O3 are synthesized and

investigated, a systematic approach to their thermochemical characterization will be essential

for unlocking their full potential. The continued population of comprehensive databases with

high-quality experimental and computational data will be a key enabler of future innovation in

this area.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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